Cas no 1522728-82-0 (1-(1H-indol-4-yl)cyclohexan-1-amine)

• Product Name: 1-(1H-indol-4-yl)cyclohexan-1-amine
• CAS No: 1522728-82-0
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 6590536
• PubChem ID: 82613466
• Update Time: 2024-01-13

1-(1H-indol-4-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indol-4-yl)cyclohexan-1-amine
• Cyclohexanamine, 1-(1H-indol-4-yl)-
• EN300-1790496
• 1522728-82-0

• Inchi： 1S/C14H18N2/c15-14(8-2-1-3-9-14)12-5-4-6-13-11(12)7-10-16-13/h4-7,10,16H,1-3,8-9,15H2
• InChI Key： POAXDGNUDIYVKI-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC3=C2C=CN3)(N)CCCCC1

Computed Properties

• Exact Mass: 214.146998583g/mol
• Monoisotopic Mass: 214.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• Density: 1.133±0.06 g/cm3(Predicted)
• Boiling Point: 394.5±25.0 °C(Predicted)
• pka: 17.24±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles